N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-naphthamide

• Molecular Formula: C23H15N3O2
• Molecular Weight: 365.4 g/mol
• IUPAC Name: N-(2-pyridin-3-yl-1,3-benzoxazol-5-yl)naphthalene-2-carboxamide
• InChI: InChI=1S/C23H15N3O2/c27-22(17-8-7-15-4-1-2-5-16(15)12-17)25-19-9-10-21-20(13-19)26-23(28-21)18-6-3-11-24-14-18/h1-14H,(H,25,27)
• InChI Key: FBBBTRFVPSPBJS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=CC4=C(C=C3)OC(=N4)C5=CN=CC=C5

Description

N-[2-(3-pyridinyl)-1,3-benzoxazol-5-yl]-2-naphthamide, commonly known as BPIQ, is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields, including medicinal chemistry, biochemistry, and pharmacology. BPIQ has been studied for its mechanism of action, biochemical and physiological effects, and its advantages and limitations in laboratory experiments.

Mechanism of Action

BPIQ exerts its biological activity by binding to specific targets within cells, including enzymes and receptors. The exact mechanism of action of BPIQ is not fully understood, but it is thought to involve the inhibition of specific enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
BPIQ has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and proliferation, induction of apoptosis, and inhibition of amyloid-beta peptide formation. BPIQ has also been shown to have antioxidant properties, which may contribute to its potential use in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BPIQ in laboratory experiments is its relatively simple synthesis method, which allows for easy production of the compound. Additionally, BPIQ has been shown to have potent biological activity, making it a valuable tool for studying various biological processes. However, one limitation of using BPIQ in laboratory experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research involving BPIQ. One area of interest is the development of BPIQ-based anticancer agents, which may have improved efficacy and reduced toxicity compared to current treatments. Another area of interest is the use of BPIQ in the treatment of Alzheimer's disease, as further research may help to elucidate the compound's mechanism of action and potential therapeutic benefits. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BPIQ, as well as its potential limitations and toxicity.

Synthesis Methods

BPIQ can be synthesized through a multistep process involving the reaction of 2-aminopyridine with 2-naphthoic acid to form 2-(3-pyridinyl)-1-naphthoic acid. This compound is then reacted with phosphoryl chloride to form 2-(3-pyridinyl)-1-naphthoyl chloride, which is subsequently reacted with 2-aminobenzoxazole to form BPIQ.

Scientific Research Applications

BPIQ has been studied for its potential use in medicinal chemistry, particularly in the development of anticancer agents. Research has shown that BPIQ can inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. BPIQ has also been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta peptides, which are associated with the development of the disease.